Cas no 786642-24-8 ( )

• Product Name: &nbsp
• CAS No: 786642-24-8
• MF: C₁₇H₁₄ClNO
• MW: 283.752163410187
• CID: 879983
• PubChem ID: 12118026
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[AMINO-(4-CHLORO-PHENYL)-METHYL]-NAPHTHALEN-1-OL
• 2-[amino-(4-chlorophenyl)methyl]naphthalen-1-ol
• 786642-24-8
• DTXSID50477864
• AG-H-15576
• 2-[Amino(4-chlorophenyl)methyl]-1-naphthol
•  

• Inchi： 1S/C17H14ClNO/c18-13-8-5-12(6-9-13)16(19)15-10-7-11-3-1-2-4-14(11)17(15)20/h1-10,16,20H,19H2
• InChI Key： DPPFHFIUULAEQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC2C=CC=CC=2C=1O)N

Computed Properties

• Exact Mass: 283.07600
• Monoisotopic Mass: 283.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 4.94720